5-(5-Oxocyclopent-1-EN-1-YL)pentyl acetate
Cat. No. B8638375
M. Wt: 210.27 g/mol
InChI Key: OMCJIVPDQODFFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03966773
Procedure details
To a well stirred mixture of 405 g. (4.05 moles) of calcium carbonate, 3 l. of water, and 2.5 l. of chloroform cooled to 5°C. is added simultaneously 1016 g. (4.0 moles) of 1-acetoxy-2-(5-acetoxy-pentyl)-1-cyclopentene (Example 56) and a solution of 648 g. (4.05 moles) of bromine in 500 ml. of carbon tetrachloride at a rate to maintain a temperature below 10°C. The mixture is stirred for half an hour after addition of the reagents and the phases are then separated. The organic phase is washed with 2% sodium thiosulfate solution, water, and saturated brine, dried (MgSO4), and evaporated in vacuo to an oil. The oil is immetiately added to a refluxing a slurry of 500 g. (5.0 moles) of calcium carbonaate in 2.5 l of N,N-dimethylacetamide under nitrogen and the mixture is then refluxed for thirty minutes. The mixture is cooled, filtered, and partitioned between water and diethyl. The organic phase is washed with water and saturated brine, dried (MgSO4), and evaporated to yield 757 g. of an oil, b.p. 116°-118°C. (0.25 mm.).
Name
1-acetoxy-2-(5-acetoxy-pentyl)-1-cyclopentene
Quantity
4 mol
Type
reactant
Reaction Step Two
Name
calcium
Quantity
5 mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
C(=O)([O-])[O-].[Ca+2].C([O:9][C:10]1[CH2:14][CH2:13][CH2:12][C:11]=1[CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][O:20][C:21](=[O:23])[CH3:22])(=O)C.BrBr.[Ca]>CN(C)C(=O)C.C(Cl)(Cl)(Cl)Cl.C(Cl)(Cl)Cl.O>[C:21]([O:20][CH2:19][CH2:18][CH2:17][CH2:16][CH2:15][C:11]1[C:10](=[O:9])[CH2:14][CH2:13][CH:12]=1)(=[O:23])[CH3:22] |f:0.1|
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Inputs
Step One
|
Name
|
|
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Quantity
|
4.05 mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Ca+2]
|
Step Two
|
Name
|
1-acetoxy-2-(5-acetoxy-pentyl)-1-cyclopentene
|
|
Quantity
|
4 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OC1=C(CCC1)CCCCCOC(C)=O
|
Step Three
|
Name
|
|
|
Quantity
|
4.05 mol
|
|
Type
|
reactant
|
|
Smiles
|
BrBr
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Step Four
|
Name
|
calcium
|
|
Quantity
|
5 mol
|
|
Type
|
reactant
|
|
Smiles
|
[Ca]
|
|
Name
|
|
|
Quantity
|
2.5 L
|
|
Type
|
solvent
|
|
Smiles
|
CN(C(C)=O)C
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Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
To a well stirred
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixture of 405 g
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
is added simultaneously 1016 g
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The mixture is stirred for half an hour
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
after addition of the reagents
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the phases are then separated
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic phase is washed with 2% sodium thiosulfate solution, water, and saturated brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated in vacuo to an oil
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The oil is immetiately added to a refluxing a slurry of 500 g
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture is cooled
|
FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
partitioned between water and diethyl
|
WASH
|
Type
|
WASH
|
|
Details
|
The organic phase is washed with water and saturated brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to yield 757 g
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(C)(=O)OCCCCCC=1C(CCC1)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
